Cas no 1408279-67-3 (1-Cyclohexene-1-carboxaldehyde, 5-methyl-3-oxo-5-(trifluoromethyl)-)

• Product Name: 1-Cyclohexene-1-carboxaldehyde, 5-methyl-3-oxo-5-(trifluoromethyl)-
• CAS No: 1408279-67-3
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• MDL: MFCD23382028
• CID: 5150429
• Update Time: 2026-03-03

1-Cyclohexene-1-carboxaldehyde, 5-methyl-3-oxo-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxaldehyde, 5-methyl-3-oxo-5-(trifluoromethyl)-

• MDL： MFCD23382028
• Inchi： 1S/C9H9F3O2/c1-8(9(10,11)12)3-6(5-13)2-7(14)4-8/h2,5H,3-4H2,1H3
• InChI Key： QMAZOGXZKYYBDU-UHFFFAOYSA-N
• SMILES： C1(C=O)CC(C)(C(F)(F)F)CC(=O)C=1

Additional information on 1-Cyclohexene-1-carboxaldehyde, 5-methyl-3-oxo-5-(trifluoromethyl)-

1-Cyclohexene-1-carboxaldehyde, 5-methyl-3-oxo-5-(trifluoromethyl): A Promising Compound in Modern Pharmaceutical Chemistry

1-Cyclohexene-1-carboxaldehyde, also referred to as 5-methyl-3-oxo-5-(trifluoromethyl), represents a unique class of organic compounds with significant potential in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure and functional groups, has garnered attention for its diverse applications in drug discovery, synthetic chemistry, and biological research. The compound's unique molecular framework, which includes a cyclohexene ring, a carboxaldehyde group, a trifluoromethyl substituent, and a ketone group, provides a versatile platform for the development of novel therapeutics. Recent advancements in medicinal chemistry have further highlighted the importance of this compound in addressing unmet medical needs.

One of the most notable features of 1-Cyclohexene-1-carboxaldehyde is its trifluoromethyl group, which plays a critical role in modulating the compound's biological activity. The introduction of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry, as fluorine can significantly enhance the metabolic stability, lipophilicity, and binding affinity of drugs. The 5-(trifluoromethyl) substituent in this compound is particularly noteworthy, as it may confer enhanced pharmacokinetic properties while maintaining the desired therapeutic profile. Recent studies have demonstrated that trifluoromethyl groups can also influence the electronic environment of adjacent functional groups, potentially altering the reactivity and selectivity of the molecule in biological systems.

The cyclohexene ring in 1-Cyclodehexene-1-carboxaldehyde serves as a structural scaffold that can be functionalized to introduce additional biological activity. The ring's unsaturated nature allows for the incorporation of various substituents, which can be tailored to target specific molecular pathways. For instance, the presence of a carboxaldehyde group at the 1-position of the cyclohexene ring may enable the formation of covalent bonds with target proteins, thereby enhancing the compound's ability to modulate biological processes. This structural feature has been explored in recent research focused on the development of small molecule inhibitors for diseases such as cancer and neurodegenerative disorders.

Another key aspect of 1-Cyclohexene-1-carboxaldehyde is the ketone group at the 3-position, which contributes to its chemical reactivity and potential for further modification. Ketone groups are known to participate in a wide range of chemical reactions, including nucleophilic addition, electrophilic substitution, and enolization. In the context of drug development, the presence of a ketone group can provide opportunities for the synthesis of analogs with improved potency or reduced side effects. Recent advances in asymmetric catalysis have enabled the selective functionalization of ketone groups, allowing for the creation of enantiomerically pure compounds that may exhibit enhanced therapeutic efficacy.

The 5-methyl substituent in this compound is another important structural element that influences its chemical behavior. Methyl groups are often used in drug design to adjust the hydrophobicity and steric bulk of a molecule, which can impact its ability to cross cell membranes or bind to target receptors. The 5-methyl group in 1-Cyclohexene-1-carboxaldehyde may play a role in stabilizing the molecule's conformation, thereby affecting its interaction with biological targets. This feature has been leveraged in recent studies aimed at optimizing the pharmacodynamic properties of compounds for use in chronic disease management.

Recent research has highlighted the importance of multifunctionalized organic compounds like 1-Cyclohexene-1-carboxaldehyde in the development of next-generation therapeutics. For example, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that compounds with trifluoromethyl and ketone groups can exhibit enhanced activity against certain cancer cell lines. The study suggested that the combination of these functional groups may lead to the formation of reactive intermediates that can selectively target tumor cells while minimizing toxicity to healthy tissue.

Additionally, the carboxaldehyde group in 1-Cyclohexene-1-carboxaldehyde has been explored for its potential in the synthesis of biodegradable polymers and drug delivery systems. The reactivity of the aldehyde group allows for the formation of cross-linked networks, which can be used to create controlled release formulations for various therapeutic applications. This property has been particularly relevant in the development of targeted drug delivery systems for conditions such as diabetes and inflammatory diseases.

From a synthetic chemistry perspective, the preparation of 1-Cyclohexene-1-carboxaldehyde involves a series of well-established reactions, including oxidative cleavage, alkylation, and functional group transformations. Recent advances in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing the environmental impact of its production. These methods often involve the use of catalytic processes and non-toxic solvents, which align with the growing emphasis on eco-friendly chemical synthesis in the pharmaceutical industry.

The trifluoromethyl group in 1-Cyclohexene-1-carboxaldehyde also has implications for its photophysical properties, which can be exploited in the development of optical imaging agents and photodynamic therapy (PDT) applications. Fluorinated compounds are known to exhibit unique light absorption and emission characteristics, making them suitable for use in in vivo imaging and targeted phototherapy. This property has been investigated in recent studies focused on the treatment of cancer and neurodegenerative disorders, where precise targeting of diseased tissues is essential.

Furthermore, the cyclohexene ring in this compound may serve as a template for the synthesis of heterocyclic compounds, which are commonly found in many bioactive molecules. The ability to functionalize the cyclohexene ring with various substituents has led to the development of heterocyclic scaffolds that can be further modified to enhance their pharmacological profiles. This approach has been particularly useful in the design of antimicrobial agents and anti-inflammatory drugs, where the introduction of heterocyclic rings can improve the bioavailability and selectivity of the compounds.

In the context of drug discovery, the ketone group in 1-Cyclohexene-1-carboxaldehyde has been studied for its potential to form hydrogen bonds with target proteins, thereby enhancing the binding affinity of the molecule. This property has been leveraged in the development of inhibitors for enzymes involved in metabolic pathways and signal transduction. The ability to modulate these pathways through small molecule inhibitors has significant implications for the treatment of chronic diseases such as diabetes and cardiovascular disorders.

The 5-methyl substituent in this compound may also contribute to its stereochemical properties, which can influence its interaction with chiral biological targets. The presence of a chiral center in the molecule can lead to the formation of enantiomers, which may exhibit different pharmacological activities. This has been an area of active research in recent years, as the development of enantiomerically pure compounds can lead to improved therapeutic outcomes and reduced side effects.

Overall, 1-Cyclohexene-1-carboxaldehyde represents a versatile and promising compound with a wide range of applications in pharmaceutical chemistry, synthetic organic chemistry, and biological research. Its unique structural features, including the trifluoromethyl, carboxaldehyde, ketone, and 5-methyl groups, provide a foundation for the development of novel therapeutics and advanced materials. As research in this field continues to evolve, the potential of this compound is likely to expand, offering new opportunities for innovation in drug discovery and chemical synthesis.

Future studies on 1-Cyclohexene-1-carboxaldehyde may focus on the development of targeted drug delivery systems, photodynamic therapy applications, and enzyme inhibitors for specific therapeutic indications. Additionally, the exploration of green synthesis methods and sustainable chemical processes will be critical in ensuring the long-term viability of this compound in both academic and industrial settings. As the field of medicinal chemistry continues to advance, the role of compounds like 1-Cyclohexene-1-carboxaldehyde is expected to become increasingly significant in the quest for more effective and sustainable therapeutic solutions.

For researchers and chemists, the study of 1-Cyclohexene-1-carboxaldehyde offers a valuable opportunity to explore the interplay between molecular structure and biological function. By understanding the chemical properties and reactions of this compound, scientists can develop new strategies for drug design, material synthesis, and biological applications. As the demand for more efficient and targeted therapeutic interventions continues to grow, the importance of compounds like 1-Cyclohexene-1-carboxaldehyde is likely to increase, solidifying its role as a key player in the future of pharmaceutical science and chemical innovation.